2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone

• IUPAC Name: 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C18H19FO2/c1-18(2,3)14-6-10-16(11-7-14)21-12-17(20)13-4-8-15(19)9-5-13/h4-11H,12H2,1-3H3
• InChI Key: WWLAOTPMUVYHLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H19FO2
• Molecular Weight: 286.3 g/mol

Description

2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone, also known as A-796260, is a potent and selective kappa opioid receptor agonist. It was first synthesized in 2005 by Abbott Laboratories, and since then, it has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone acts as a selective agonist for the kappa opioid receptor, which is primarily located in the central nervous system. Activation of this receptor produces analgesia through a number of different mechanisms, including inhibition of neurotransmitter release, modulation of ion channels, and activation of downstream signaling pathways.
Biochemical and Physiological Effects:
2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone has been shown to produce a number of biochemical and physiological effects, including analgesia, sedation, and anxiolysis. It has also been shown to produce antinociceptive effects in animal models of neuropathic pain and inflammatory pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone in lab experiments is its high selectivity for the kappa opioid receptor. This allows researchers to study the specific effects of kappa receptor activation without the confounding effects of other opioid receptors. However, one limitation of using 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone is its relatively short half-life, which can make it difficult to maintain a consistent level of receptor activation over time.

Future Directions

There are a number of potential future directions for research on 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone. One area of interest is its potential use in the treatment of depression and anxiety disorders, as activation of the kappa opioid receptor has been shown to produce anxiolytic and antidepressant effects in animal models. Another area of interest is its potential use in the treatment of drug addiction, as activation of the kappa opioid receptor has been shown to reduce drug-seeking behavior in animal models of addiction. Finally, further research is needed to fully understand the mechanisms underlying the analgesic effects of 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone, and to determine its potential as a therapeutic agent for the treatment of chronic pain.

Synthesis Methods

The synthesis of 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone involves a multi-step process starting with the reaction of 4-tert-butylphenol and 4-fluorobenzaldehyde to form 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanol. This intermediate is then oxidized to form the ketone product, 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone.

Scientific Research Applications

2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone has been studied extensively for its potential use in pain management. It has been shown to be highly selective for the kappa opioid receptor, which is primarily responsible for mediating the analgesic effects of opioids. 2-(4-tert-butylphenoxy)-1-(4-fluorophenyl)ethanone has been shown to be effective in reducing pain in animal models of acute and chronic pain, without producing the side effects commonly associated with traditional opioids.